Cas no 885460-88-8 (2-{4-chloro-6-methyl-5-phenylthieno2,3-dpyrimidin-2-yl}pyridine)

• Product Name: 2-{4-chloro-6-methyl-5-phenylthieno2,3-dpyrimidin-2-yl}pyridine
• CAS No: 885460-88-8
• MF: C₁₈H₁₂ClN₃S
• MW: 337.825981140137
• CID: 3107658
• PubChem ID: 4961604
• Update Time: 2025-11-02

2-{4-chloro-6-methyl-5-phenylthieno2,3-dpyrimidin-2-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-methyl-5-phenyl-2-pyridin-2-ylthieno[2,3-d]pyrimidine
• 2-{4-chloro-6-methyl-5-phenylthieno2,3-dpyrimidin-2-yl}pyridine
• EN300-11395
• Z119989494
• AKOS000122966
• 885460-88-8
• 2-{4-chloro-6-methyl-5-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine

• Inchi： 1S/C18H12ClN3S/c1-11-14(12-7-3-2-4-8-12)15-16(19)21-17(22-18(15)23-11)13-9-5-6-10-20-13/h2-10H,1H3
• InChI Key： GUCZJEWUIAAMQU-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(C3C=CC=CN=3)=N1)SC(C)=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 337.0440463Da
• Monoisotopic Mass: 337.0440463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 66.9Ų

Additional information on 2-{4-chloro-6-methyl-5-phenylthieno2,3-dpyrimidin-2-yl}pyridine

Comprehensive Overview of 2-{4-chloro-6-methyl-5-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine (CAS No. 885460-88-8)

2-{4-chloro-6-methyl-5-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine (CAS 885460-88-8) is a heterocyclic compound with significant potential in pharmaceutical and material science applications. This compound belongs to the thienopyrimidine family, known for its versatile biological activities and structural uniqueness. Researchers and industries are increasingly interested in this molecule due to its promising properties and wide-ranging applications.

The molecular structure of 2-{4-chloro-6-methyl-5-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine combines a pyridine ring with a thienopyrimidine core, creating a scaffold that exhibits excellent stability and reactivity. This structural feature makes it valuable for drug discovery, particularly in developing kinase inhibitors and other therapeutic agents. The presence of chloro and methyl substituents further enhances its potential for selective interactions with biological targets.

Recent studies highlight the growing demand for thienopyrimidine derivatives in medicinal chemistry. The compound 885460-88-8 has shown promise in early-stage research for its potential anti-inflammatory and anticancer properties. Its ability to modulate specific enzymatic pathways makes it a candidate for further investigation in targeted therapies, aligning with current trends in personalized medicine.

In material science, 2-{4-chloro-6-methyl-5-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine is explored for its optoelectronic properties. The conjugated system within its structure allows for potential applications in organic semiconductors and light-emitting devices. This aligns with the increasing focus on sustainable and efficient materials for next-generation electronics.

The synthesis of CAS 885460-88-8 typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers emphasize the importance of optimizing reaction conditions to improve yield and purity, which is crucial for both academic and industrial applications. Recent advancements in green chemistry have also influenced synthetic approaches to this compound, reducing environmental impact.

Market analysis indicates rising interest in thienopyrimidine-based compounds, with 2-{4-chloro-6-methyl-5-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine being no exception. Pharmaceutical companies and research institutions are actively investigating its potential, leading to increased demand for high-quality samples. This trend reflects the broader shift toward innovative small molecules in drug development pipelines.

Quality control for 885460-88-8 involves rigorous analytical techniques, including HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development purposes. Proper characterization is essential for reproducible results in biological assays and material applications.

Storage and handling of 2-{4-chloro-6-methyl-5-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine require standard laboratory precautions. While not classified as hazardous under normal conditions, researchers should follow good laboratory practices to maintain compound integrity and ensure safety. Proper storage in cool, dry conditions with protection from light is recommended for long-term stability.

Future research directions for CAS 885460-88-8 may explore its potential in combination therapies or as part of drug delivery systems. The compound's structural features offer opportunities for further derivatization, potentially leading to enhanced biological activity or improved material properties. These developments could position it as a valuable building block in multiple scientific domains.

For researchers seeking thienopyrimidine derivatives or specifically 2-{4-chloro-6-methyl-5-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine, it's important to source from reputable suppliers who provide comprehensive analytical data. The compound's growing importance in various fields makes it a noteworthy subject for continued investigation and application development.